Cas no 804564-07-6 (4,4-Bis(ethylsulfanyl)-2,2-dimethyl-3-(trifluoromethyl)but-3-enoic acid)

• Product name: 4,4-Bis(ethylsulfanyl)-2,2-dimethyl-3-(trifluoromethyl)but-3-enoic acid
• CAS No: 804564-07-6
• MF: C₁₁H₁₇O₂F₃S₂
• MW: 302.377
• CID: 2802734
• PubChem ID: 71407536

4,4-Bis(ethylsulfanyl)-2,2-dimethyl-3-(trifluoromethyl)but-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-Bis(ethylsulfanyl)-2,2-dimethyl-3-(trifluoromethyl)but-3-enoic acid
• DTXCID50778843
• 804564-07-6
• DTXSID60828101

• Inchi： InChI=1S/C11H17F3O2S2/c1-5-17-8(18-6-2)7(11(12,13)14)10(3,4)9(15)16/h5-6H2,1-4H3,(H,15,16)
• InChI Key： KNKKWDVYQDGGGU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 302.06220661Da
• Monoisotopic Mass: 302.06220661Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87.9Ų